Cas no 46187-50-2 (Ctk1C7527)
Ctk1C7527 structure
Product Name:Ctk1C7527
CAS No:46187-50-2
MF:C8H13N3O2
MW:183.207721471786
CID:2828219
PubChem ID:12212762
Update Time:2025-04-21
Ctk1C7527 Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-aminopropyl)thymine
- DTXSID50480696
- DTXCID90431506
- CTK1C7527
- 46187-50-2
- AKOS014777518
- SCHEMBL20743084
- Ctk1C7527
-
- Inchi： 1S/C8H13N3O2/c1-6-5-11(4-2-3-9)8(13)10-7(6)12/h5H,2-4,9H2,1H3,(H,10,12,13)
- InChI Key： JGTDISSMXSNIBO-UHFFFAOYSA-N
- SMILES： O=C1NC(C(C)=CN1CCCN)=O
Computed Properties
- Exact Mass: 183.100776666Da
- Monoisotopic Mass: 183.100776666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 75.4Ų
Ctk1C7527 Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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